BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
of Benzyltrimethylammonium Tribromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Benzyltrimethylammonium
Compound Name: ) ]
tribromide

cat. No.: B2537117

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Benzyltrimethylammonium tribromide (BTMABT3), a versatile brominating and oxidizing
agent used in organic synthesis. Adherence to these guidelines is crucial for minimizing risks
and ensuring a safe laboratory environment.

Hazard Identification and Classification

Benzyltrimethylammonium tribromide is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. It is crucial to understand its
hazard profile to implement appropriate safety measures.

GHS Classification:[1][2]

 Skin Irritation: Category 2[1][2]

» Serious Eye Irritation: Category 2[1][2]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]
Hazard Statements:[1][3]

e H315: Causes skin irritation.[1][3]
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e H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]
Signal Word: Warning[1][2][4]

Pictogram:

laalt text

Physical and Chemical Properties

Understanding the physical and chemical properties of Benzyltrimethylammonium
tribromide is essential for its safe handling and storage.

Property Value Source

Chemical Formula C10H16BrsN [1][5]16]

Molecular Weight 389.95 g/mol [11[3]
Yellow to orange crystalline

Appearance [51[7]
powder

Melting Point 99-101 °C [2][3]

N Soluble in polar solvents like
Solubility [8]
water and alcohols.

Stable under recommended
Stability storage conditions. May be [51[6]

sensitive to light and moisture.

Toxicological Information

Detailed toxicological studies on Benzyltrimethylammonium tribromide are limited. However,
based on its classification, it is known to be harmful.
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Toxicity Data Value Source
Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

LD50/LC50 Not available 9]

Note: The toxicological properties have not been fully investigated.[6] It should be handled with

the utmost care, assuming high toxicity.

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls, administrative controls, and
personal protective equipment (PPE) should be employed.

Hierarchy of Controls

The following diagram illustrates the hierarchy of controls, from most to least effective, for
managing exposure to Benzyltrimethylammonium tribromide.
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Hierarchy of Controls

Most
Effective

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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PPE Selection Workflow

Handling Benzyltrimethylammonium
tribromide

Respiratory Protection:
Use in a well-ventilated area or
with a NIOSH-approved respirator
for dusts if ventilation is inadequate

Skin Protection:
Chemical-resistant gloves (e.g., Nitrile)
and lab coat

Eye and Face Protection:
Chemical safety goggles or face shield

Safe Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Benzyltrimethylammonium Tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2537117#safety-and-handling-precautions-for-
benzyltrimethylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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